Cas no 64082-79-7 (Epitalon)

Epitalon structure
Epitalon structure
Product Name:Epitalon
CAS No:64082-79-7
MF:C14H22N4O9
MW:390.345883846283
CID:513307
Update Time:2024-03-01

Epitalon Chemical and Physical Properties

Names and Identifiers

    • Epithalamin
    • Epitalon
    • Epithalon
    • O65P17785G
    • Glycine, L-alanyl-L-alpha-glutamyl-L-alpha-aspartyl-
    • Epithalamine
    • L-Alanyl-L-&Alpha
    • l-alanyl-l-
    • A-glutamyl-l-
    • A-aspartylglycine
    • alanyl-glutamyl-aspartyl-glycine
    • BCP13981
    • Glycine, L-alanyl-L-a-glutamyl-L-a-aspartyl-
    • A14399
    • (4S)-4-[[(2S)-2-aminopropanoyl]amino]-5-[[(2S)-1-(carboxymethylamino)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-5-oxopentanoic acid
    • Inchi: 1S/C14H22N4O9/c1-6(15)12(25)17-7(2-3-9(19)20)14(27)18-8(4-10(21)22)13(26)16-5-11(23)24/h6-8H,2-5,15H2,1H3,(H,16,26)(H,17,25)(H,18,27)(H,19,20)(H,21,22)(H,23,24)/t6-,7-,8-/m0/s1
    • InChI Key: HGHOBRRUMWJWCU-FXQIFTODSA-N
    • SMILES: O=C([C@H](CCC(=O)O)NC([C@H](C)N)=O)N[C@H](C(NCC(=O)O)=O)CC(=O)O

Computed Properties

  • Exact Mass: 390.139
  • Monoisotopic Mass: 390.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 225

Experimental Properties

  • Density: 1.466
  • Boiling Point: 959.8°C at 760 mmHg
  • Flash Point: 534.3°C
  • Refractive Index: 1.558
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